Cas no 1121-60-4 (pyridine-2-carbaldehyde)

• Product Name: pyridine-2-carbaldehyde
• CAS No: 1121-60-4
• MF: C₆H₅NO
• MW: 107.110001325607
• MDL: MFCD00006290
• CID: 40807
• PubChem ID: 14273
• Update Time: 2025-11-01

pyridine-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• Picolinaldehyde
• 2-FORMYLPYRIDINE
• 2-PA
• 2-PICOLINIC ALDEHYDE
• 2-PYRIDINECARBALDEHYDE
• 2-PYRIDINECARBOXALDEHYDE
• TIMTEC-BB SBB004358
• PYRIDINE-2-CARBOXALDEHYDE
• 2-Picolinaldehyde
• 2-Pyridaldehyde
• 2-Pyridinaldehyde
• 2-pyridine-carboxaldehyde
• 2-Pyridyla dehyde
• 2-Pyridylaldehyde
• 2-Pyridinecarbaldehyde
• o-Nicotinaldehyde
• Picolinal
• pyridine 2-carbaldehyde
• pyridine-2-aldehyde
• pyridine-2-carboxyaldehyde
• pyridine-2-carbaldehyde
• FT-0600446
• 2-pyridylformaldehyde
• pyridine-2 carbaldehyde
• 2-pyridinecarboxaldeyde
• CS-W007336
• PYRIDIN-2-CARBOXALDEHYDE
• NSC8951
• pyridine aldehyde
• F2190-0594
• EC 214-333-6
• pyridin-2-yl-methanone
• AB00680
• Pyridinecarbaldehyde
• Q-101278
• Pyridinecarboxaldehyde
• 2-pyridinecarboaldehyde
• 2-formyl pyridine
• EINECS 214-333-6
• Z104472152
• D77679
• pyridincarboxaldehyde
• 26445-06-7
• Q4596887
• pyridine-2-formaldehyde
• 2-Formylpyridine, Picolinaldehyde
• .alpha.-Picolinaldehyde
• pyridine2-carboxaldehyde
• MFCD00006290
• 2-pyridyl carboxaldehyde
• 2-pyridylcarbaldehyde
• picoline aldehyde
• 2-pyridyl-carboxaldehyde
• 2-pyridine aldehyde
• 2-Pyridinecarboxaldehyde, 99%
• 4,4'-bis(chlorosulfonyl)diphenylether
• picolinealdehyde
• Picolinaldehyde; 2-Pyridinecarbaldehyde; Pyridine-2-aldehyde
• SCHEMBL55278
• InChI=1/C6H5NO/c8-5-6-3-1-2-4-7-6/h1-5
• AI3-33230
• UNII-KH86K8FHZ2
• carbonyl-pyridine
• NSC-8951
• AC-5098
• (pyridin-2-yl)methanone
• 2-Pyridinealdehyde
• KH86K8FHZ2
• A20908
• pyridine-carboxaldehyde
• BCP21804
• DTXSID1061522
• alpha-Picolinaldehyde
• 2-Pyridine carboxaldehyde
• PS-9301
• picolin aldehyde
• CHEMBL274794
• pyridine 2-carboxaldehyde
• 1121-60-4
• 2-Pyridylcarboxaldehyde
• EN300-18999
• AM20050672
• AKOS000119317
• NSC 8951
• P0425
• SCHEMBL730714
• NS00005186
• Picolinic aldehyde
• formylpyridine
• 2-formyl-pyridine
• CHEBI:73012
• 2-Picolinealdehyde
• pyridin-2-carbaldehyde
• STL146657
• 2-Pyridinecarboxaldehyde; 2-Formylpyridine; 2-Picolinaldehyde; 2-Pyridaldehyde; Picolinic Aldehyde; Pyridine-2-aldehyde
• pyridine, 2-formyl-
• DB-015971
• BBL027574
• Picolinaldehyde;Pyridine-2-aldehyde
• 2Picolinealdehyde
• Pyridine2aldehyde
• 2Pyridylaldehyde
• oNicotinaldehyde
• Picolinaldehyde (8CI)
• 2pyridinecarboxaldehyde
• DTXCID3033276
• 2pyridylcarboxaldehyde
• 214-333-6
• 2Picolinaldehyde
• 2Formylpyridine
• FP05593
• doi:10.14272/CSDSSGBPEUDDEE-UHFFFAOYSA-N.1
• 2Pyridaldehyde

• MDL： MFCD00006290
• Inchi： 1S/C6H5NO/c8-5-6-3-1-2-4-7-6/h1-5H
• InChI Key： CSDSSGBPEUDDEE-UHFFFAOYSA-N
• SMILES： O=CC1C=CC=CN=1
• BRN： 105341

Computed Properties

• Exact Mass: 107.03700
• Monoisotopic Mass: 107.037
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 82.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 30A^2

Experimental Properties

• Color/Form: Yellow liquid
• Density: 1.126 g/mL at 25 °C(lit.)
• Melting Point: -21--22 ºC
• Boiling Point: 181°C
• Flash Point: Degrees Fahrenheit:170.6°F
  Degrees Celsius:77°C
  
• Refractive Index: n20/D 1.536(lit.)
• PH: 6.5 (111g/l, H2O, 20℃)
• Water Partition Coefficient: miscible
• PSA: 29.96000
• LogP: 0.89410
• Solubility: Soluble in water
• pka: 3.8(at 20℃)
• Sensitiveness: Air Sensitive

pyridine-2-carbaldehyde Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H302,H315,H317,H318,H330,H335
• Warning Statement： P260,P280,P284,P305+P351+P338,P310
• Hazardous Material transportation number：UN 1989 3/PG 3
• WGK Germany：2
• Hazard Category Code： 22-23-36/37/38-43-52
• Safety Instruction： S7-S26-S36-S61-S53-S45-S36/37/39-S29
• FLUKA BRAND F CODES：8-10-23
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：III
• TSCA：Yes
• Storage Condition：2-8°C
• Risk Phrases：R22; R23; R34; R43; R46; R51/53
• Packing Group：III
• Safety Term：6.1
• Packing Group：III
• Hazard Level：6.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridine carboxaldehydes

Additional information on pyridine-2-carbaldehyde

Pyridine-2-Carbaldehyde: A Versatile Building Block in Chemical and Biological Research

The compound pyridine-2-carbaldehyde, identified by CAS No. 1121-60-4, stands as a pivotal molecule in modern chemical and biomedical research. This aromatic aldehyde, characterized by its conjugated π-system and electrophilic carbonyl group, exhibits unique reactivity patterns that make it indispensable for designing advanced materials and pharmaceutical agents. Recent advancements in synthetic methodologies have further expanded its applications, particularly in the realm of pyridine-based aldehydes as scaffolds for drug discovery.

In synthetic organic chemistry, pyridine-2-carbaldehyde serves as a versatile precursor for constructing heterocyclic compounds through aldol condensations or Mannich reactions. Its ability to form stable imines with amines has been leveraged in the synthesis of bioactive peptides and enzyme inhibitors. A 2023 study published in Journal of Medicinal Chemistry demonstrated its role in creating pyridyl-aldehyde conjugates that exhibit potent anti-inflammatory activity by modulating NF-κB signaling pathways, highlighting its translational potential.

The molecular structure of pyridine-2-carbaldehyde—comprising a pyridine ring fused with a formyl group—confers distinct photophysical properties. Researchers have exploited these traits to develop novel optoelectronic materials. For instance, a 2024 report in Nature Communications described its use as a building block for organic light-emitting diodes (OLEDs), where the compound's extended conjugation enhanced charge transport efficiency by 35% compared to conventional dopants. This underscores its utility in next-generation display technologies.

In the context of biosensor development, pyridine-2-carbaldehyde has emerged as a key component for constructing selective affinity probes. Its carbonyl group enables covalent immobilization of biomolecules onto surfaces via Schiff base formation, while the electron-withdrawing pyridine ring enhances electrochemical stability. A recent collaboration between Stanford University and Merck scientists utilized this property to design glucose biosensors with detection limits as low as 5 nM, surpassing traditional enzyme-based systems.

Clinical applications are also advancing rapidly. Preclinical trials involving pyridine-derived aldehydes have revealed their capacity to inhibit tumor growth through dual mechanisms: disrupting mitochondrial function and inducing apoptosis via caspase activation. A phase I clinical trial (NCT05389764) currently evaluates a pyridine-2-carbaldehyde derivative as an adjunct therapy for triple-negative breast cancer, showcasing its promise in oncology pipelines.

The compound's role extends to nanotechnology, where it facilitates the synthesis of metallofullerene-functionalized nanoparticles. In 2023, researchers at MIT demonstrated that surface-modified carbon nanotubes using pyridine-aldehyde linkers exhibited superior drug encapsulation efficiency (89%) when loaded with paclitaxel, significantly improving targeted delivery profiles compared to unmodified carriers.

Sustainable synthesis methods further highlight this compound's relevance. Green chemistry approaches using microwave-assisted solvent-free protocols now enable scalable production with >98% purity—a critical milestone for industrial adoption. These advancements align with global initiatives promoting environmentally benign manufacturing practices without compromising product quality.

In conclusion, pyridine--carbaldehyde's structural versatility, coupled with ongoing innovations across multiple disciplines, positions it at the forefront of multidisciplinary research. Its evolving applications—from precision medicine to smart materials—reflect the dynamic interplay between fundamental chemistry and applied science that defines modern biomedical innovation.